Cas no 1306605-53-7 (3-Fluoro-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine)

• Product Name: 3-Fluoro-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine
• CAS No: 1306605-53-7
• MF: C₁₄H₂₀FN
• MW: 221.313707351685
• CID: 5158751
• Update Time: 2025-06-12

3-Fluoro-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine
• 2-Naphthalenamine, 3-fluoro-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-
• 3-Fluoro-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine

• Inchi： 1S/C14H20FN/c1-13(2)5-6-14(3,4)10-8-12(16)11(15)7-9(10)13/h7-8H,5-6,16H2,1-4H3
• InChI Key： HNFYWVNKQJXBMY-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C(C)(C)CCC2(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 272
• XLogP3: 4.5
• Topological Polar Surface Area: 26

Additional information on 3-Fluoro-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine

Introduction to 3-Fluoro-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine (CAS No. 1306605-53-7)

3-Fluoro-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 1306605-53-7, belongs to the class of tetrahydronaphthalene derivatives, which are known for their structural complexity and potential biological activity. The presence of a fluorine atom at the 3-position and multiple methyl groups at the 5-position enhances its electronic properties and steric environment, making it a valuable scaffold for drug discovery.

The structural features of 3-Fluoro-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine contribute to its unique chemical and pharmacological properties. The fluorine substituent is particularly noteworthy as it can influence both the metabolic stability and binding affinity of the molecule when incorporated into a drug candidate. Additionally, the tetramethyl substitution at the 5-position introduces rigidity to the naphthalene core, which can improve pharmacokinetic profiles by enhancing lipophilicity and reducing metabolic susceptibility.

In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to modulate biological targets effectively. The fluorine atom in 3-Fluoro-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine plays a crucial role in its interactions with biological systems. Fluorine's electron-withdrawing nature can alter the electronic distribution of the molecule, leading to enhanced binding to enzymes or receptors. This property has been leveraged in the development of various therapeutic agents where precise modulation of bioactivity is essential.

Moreover, the tetramethyl substitution at the 5-position of the naphthalene ring in this compound contributes to its stability and solubility characteristics. These modifications can prevent unwanted side reactions and improve the compound's bioavailability upon administration. Such structural refinements are critical in medicinal chemistry for optimizing drug candidates toward better efficacy and safety profiles.

Recent studies have highlighted the potential of 3-Fluoro-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine as a versatile intermediate in synthetic chemistry. Researchers have explored its utility in constructing more complex molecular architectures with diverse biological activities. For instance, derivatives of this compound have been investigated for their potential role in modulating neurological pathways due to their structural similarity to known bioactive molecules.

The fluorinated tetrahydronaphthalene core has shown promise in several preclinical studies as a scaffold for developing treatments against neurological disorders. The ability of this compound to interact with specific targets while maintaining metabolic stability makes it an attractive candidate for further investigation. Additionally, its structural analogs have been explored for their anti-inflammatory and analgesic properties.

In conclusion,3-Fluoro-5,5，8，8-tetramethyl－5，6，7，8－tetrahydronaphthalen－2－amine (CAS No. 1306605－53－7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological potential make it a valuable asset in drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this compound and its derivatives，its importance in medicinal biology is expected to grow further.